Cas no 1850620-03-9 (1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol)

• Product Name: 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol
• CAS No: 1850620-03-9
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 5806943
• PubChem ID: 131023030
• Update Time: 2025-06-08

1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol
• 7-Oxabicyclo[2.2.1]heptane-2-methanethiol, α-methyl-
• 1850620-03-9
• EN300-1288999
• 1-{7-oxabicyclo[2.2.1]heptan-2-yl}ethane-1-thiol

• Inchi： 1S/C8H14OS/c1-5(10)7-4-6-2-3-8(7)9-6/h5-8,10H,2-4H2,1H3
• InChI Key： OHZRSZUNQOCSGA-UHFFFAOYSA-N
• SMILES： C12OC(CC1)CC2C(C)S

Computed Properties

• Exact Mass: 158.07653624g/mol
• Monoisotopic Mass: 158.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 235.9±13.0 °C(Predicted)
• pka: 10.55±0.10(Predicted)

Additional information on 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol

Recent Advances in the Study of 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol (CAS: 1850620-03-9)

The compound 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol (CAS: 1850620-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic thiol derivative exhibits unique structural and chemical properties that make it a promising candidate for various applications, including drug discovery, material science, and chemical synthesis. Recent studies have focused on elucidating its mechanism of action, synthetic pathways, and potential therapeutic benefits.

One of the key areas of research involves the synthesis and optimization of 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthetic route for this compound, utilizing a catalytic asymmetric approach. The researchers highlighted the compound's potential as a building block for more complex molecules, particularly in the development of enzyme inhibitors and receptor modulators. The study also noted the compound's stability under physiological conditions, which is a critical factor for its pharmaceutical applicability.

In addition to its synthetic utility, 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol has been investigated for its biological activity. A recent preprint on bioRxiv (2024) reported that this compound exhibits potent inhibitory effects against certain cysteine proteases, which are implicated in various diseases, including cancer and neurodegenerative disorders. The study utilized molecular docking and kinetic assays to demonstrate the compound's binding affinity and specificity, suggesting its potential as a lead compound for therapeutic development.

Another significant development is the exploration of this compound's role in material science. Researchers at a leading chemical institute have incorporated 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol into polymer matrices to enhance their mechanical and thermal properties. The findings, published in Advanced Materials (2023), indicate that the compound's rigid bicyclic structure contributes to improved polymer stability, making it suitable for high-performance applications in biomedical devices and coatings.

Despite these promising advancements, challenges remain in the widespread adoption of 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol. Issues such as scalability of synthesis, potential toxicity, and long-term stability under various conditions need to be addressed. Future research directions may include in vivo studies to assess its pharmacokinetics and pharmacodynamics, as well as further optimization of its synthetic pathways to reduce costs and improve yield.

In conclusion, 1-(7-Oxabicyclo[2.2.1]heptan-2-yl)ethanethiol (CAS: 1850620-03-9) represents a versatile and promising compound with applications spanning drug discovery, material science, and chemical synthesis. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative solutions in the chemical biology and pharmaceutical industries.